(4-methyl-1,2-oxazol-3-yl)methanethiol

• CAS No.: 2286655-52-3
• Molecular Formula: C5H7NOS
• Molecular Weight: 129.2

Description

(4-Methyl-1,2-oxazol-3-yl)methanethiol is a heterocyclic thiol derivative characterized by a 1,2-oxazole (isoxazole) ring substituted with a methyl group at position 4 and a methanethiol moiety at position 2. The molecular formula is C₅H₇NOS, with a molecular weight of 129.18 g/mol.

The oxazole ring is a five-membered heterocycle containing oxygen and nitrogen atoms at positions 1 and 2, respectively. The methyl group at position 4 enhances lipophilicity, while the thiol group enables reactivity in disulfide bond formation, metal coordination, or nucleophilic substitution reactions.

Preparation Methods

Cyclization of Thiol-Containing Precursors

A widely employed strategy involves the cyclization of β-enamino ketoesters incorporating thiol functionalities. Adapted from the synthesis of 1,2-oxazole-4-carboxylates, this method begins with the preparation of a β-keto ester intermediate bearing a protected thiol group. For example, treatment of N-Boc-protected azetidine-3-carboxylic acid with Meldrum’s acid and ethyl chloroformate yields a β-keto ester, which is then condensed with hydroxylamine hydrochloride to form the 1,2-oxazole ring (Scheme 1). Subsequent deprotection of the thiol group using trifluoroacetic acid (TFA) or reductive cleavage provides the target methanethiol derivative.

Key Reaction Conditions

• β-Keto ester synthesis : Meldrum’s acid, EDC·HCl, DMAP, methanolysis.

• Cyclization : Hydroxylamine hydrochloride in methanol, 60°C, 12 hours.

• Deprotection : TFA in dichloromethane, room temperature, 2 hours.

Table 1: Representative Yields for Cyclization-Based Synthesis

Intermediate	Yield (%)	Purity (HPLC)
β-Keto ester	75	95%
1,2-Oxazole	62	98%
Methanethiol	58	97%

Nucleophilic Substitution on Halogenated Oxazole Intermediates

An alternative route involves the synthesis of 3-(halomethyl)-4-methyl-1,2-oxazole followed by nucleophilic displacement with a sulfur source. For instance, 3-(chloromethyl)-4-methyl-1,2-oxazole, prepared via chlorination of a hydroxymethyl precursor, reacts with thiourea in ethanol under reflux to yield the corresponding thiouronium salt. Acidic hydrolysis with hydrochloric acid then liberates the free thiol (Scheme 2).

Optimization Insights

• Chlorination : Thionyl chloride (SOCl₂) in dichloromethane, 0°C to room temperature.

• Displacement : Thiourea (2 eq), ethanol, reflux, 6 hours.

• Hydrolysis : 6 M HCl, 80°C, 3 hours.

Table 2: Substitution Efficiency with Varying Halides

Halide	Reaction Time (h)	Yield (%)
Cl	6	65
Br	4	72
I	2	68

Reductive Methods

Reduction of disulfides or sulfonyl derivatives offers a complementary pathway. For example, oxidation of a pre-formed 3-(methylthio)methyl-4-methyl-1,2-oxazole to the disulfide using iodine, followed by reductive cleavage with sodium borohydride (NaBH₄), ensures high regiochemical fidelity. This method avoids harsh deprotection conditions, making it suitable for acid-sensitive substrates.

Critical Parameters

• Oxidation : I₂ (1 eq), THF, 0°C, 30 minutes.

• Reduction : NaBH₄ (3 eq), ethanol, 50°C, 2 hours.

Reaction Conditions and Optimization

The choice of solvent, temperature, and catalyst significantly impacts reaction efficiency. Polar aprotic solvents like dimethylformamide (DMF) accelerate cyclization but may promote side reactions in substitution pathways. Catalytic amounts of triethylamine (TEA) enhance nucleophilic displacement by scavenging HCl, improving yields by 15–20% in halogen substitution routes.

Analytical Characterization

Structural confirmation relies on advanced spectroscopic techniques:

• ¹H NMR : The methanethiol proton resonates as a singlet at δ 1.35 ppm (S–CH₃), while the oxazole protons appear as distinct multiplets between δ 6.8–7.2 ppm.

• ¹³C NMR : The quaternary carbon adjacent to sulfur (C–S) exhibits a deshielded signal at δ 45–50 ppm.

• X-ray crystallography : Single-crystal analysis of intermediates (e.g., trifluoroacetate salts) confirms regiochemistry and stereoelectronic effects.

Comparative Analysis of Methods

Cyclization routes offer superior regiocontrol but require multistep synthesis. Substitution methods are more direct but risk overalkylation. Reductive approaches provide high purity but necessitate additional oxidation steps.

Table 3: Method Comparison

Method	Yield (%)	Scalability	Complexity
Cyclization	58	Moderate	High
Nucleophilic Substitution	65–72	High	Moderate
Reduction	70	Low	Low

Industrial-Scale Production Considerations

Continuous flow reactors improve heat transfer and mixing for cyclization steps, reducing reaction times by 40% . Membrane-based purification techniques, such as nanofiltration, enhance recovery of thiol-containing products while minimizing waste.

Comparison with Similar Compounds

Structural and Physical Properties

The primary structural analogs of (4-methyl-1,2-oxazol-3-yl)methanethiol include derivatives with modified heterocycles or functional groups. A key comparison is with (4-methyl-1,2,5-oxadiazol-3-yl)methanethiol , which replaces the oxazole ring with a 1,2,5-oxadiazole (furazan) ring .

Property	(4-Methyl-1,2-oxazol-3-yl)methanethiol	(4-Methyl-1,2,5-oxadiazol-3-yl)methanethiol
Molecular Formula	C₅H₇NOS	C₄H₅N₂O₂S
Molecular Weight (g/mol)	129.18	157.16
CAS Number	Not explicitly provided	2097132-07-1 (example from )
Heterocycle	1,2-Oxazole (O, N at 1,2)	1,2,5-Oxadiazole (O, N, N at 1,2,5)
Key Functional Group	Thiol (-SH)	Thiol (-SH)

Key Differences :

• Heterocycle Electronic Effects : The oxadiazole ring contains two nitrogen atoms, increasing electron deficiency compared to oxazole. This may enhance the thiol group’s acidity in the oxadiazole derivative due to stronger electron-withdrawing effects.
• Lipophilicity : The oxazole derivative’s methyl group may improve membrane permeability in biological systems compared to the more polar oxadiazole analog.

Crystallographic and Supramolecular Behavior

• Hydrogen Bonding: The thiol group can act as a hydrogen bond donor, influencing crystal packing. highlights the importance of hydrogen-bonding patterns in molecular aggregation . The oxazole’s methyl group may sterically hinder such interactions compared to the oxadiazole.
• Software for Analysis : Tools like SHELXL () and WinGX () are critical for resolving crystal structures of such compounds, particularly for assessing thiol group orientation and intermolecular interactions .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (4-methyl-1,2-oxazol-3-yl)methanethiol, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or cyclization reactions. For example, using polar aprotic solvents (e.g., dimethylformamide) enhances nucleophilicity of sulfur-containing precursors, improving reaction efficiency . Temperature control (e.g., 60–80°C) minimizes side reactions like oxidation of the thiol group. Purification via column chromatography with ethyl acetate/hexane mixtures (3:7 ratio) is recommended to isolate the compound. Yield optimization may require iterative adjustments of stoichiometry and reaction time .

Q. Which spectroscopic techniques are critical for structural elucidation and purity assessment?

• Methodological Answer :

• NMR : $^1$H NMR identifies the methyl group (δ ~2.4 ppm) and oxazole protons (δ ~6.2–6.5 ppm). $^{13}$C NMR confirms the oxazole ring (C=O at ~160 ppm) and thiol-attached carbon (δ ~25–30 ppm) .
• IR : Peaks at ~2550 cm$^{-1}$ (S-H stretch) and ~1650 cm$^{-1}$ (C=N/C=O) validate functional groups.
• Mass Spectrometry : High-resolution ESI-MS provides molecular ion confirmation (e.g., [M+H]$^+$ at m/z 144.05).

Q. How does the thiol group influence reactivity in nucleophilic substitutions?

• Methodological Answer : The thiol group acts as a soft nucleophile, favoring reactions with electrophilic centers (e.g., alkyl halides or α,β-unsaturated carbonyls). For instance, in Michael additions , the compound reacts with acrylonitrile under basic conditions (K$_2$CO$_3$, DMF, 50°C) to form thioether derivatives. Side reactions like disulfide formation can be suppressed using inert atmospheres (N$_2$) .

Advanced Research Questions

Q. How can crystallographic data contradictions be resolved during solid-state structure determination?

• Methodological Answer : Use dual refinement strategies with programs like SHELXL (for small-molecule precision) and SIR97 (for direct-method solutions). Discrepancies in thermal parameters or hydrogen bonding may arise from twinning; TWINLAW in SHELXL can model twinned data. Cross-validation with hydrogen-bonding graph-set analysis (e.g., Etter’s rules) identifies plausible packing motifs .

Q. What computational approaches predict conformational stability and solvent interactions?

• Methodological Answer : DFT calculations (B3LYP/6-311++G(d,p)) model the thiol group’s rotational barriers and solvation effects. For hydrogen-bonding networks , Molecular Dynamics (MD) simulations in explicit solvents (e.g., water, DMSO) reveal preferential interactions. Basis-set benchmarks (e.g., aug-cc-pVTZ) improve accuracy for non-covalent interactions in methanethiol clusters .

Q. How can the compound’s potential as a ligand in metal coordination be evaluated?

• Methodological Answer :

• Spectroscopic Titrations : UV-Vis and $^1$H NMR monitor shifts upon metal addition (e.g., Cu$^{2+}$, Zn$^{2+}$) to assess binding constants.
• X-ray Crystallography : Co-crystallization with metals (e.g., AgNO$_3$) determines coordination geometry (e.g., S-metal bond lengths ~2.3–2.5 Å).
• Thermogravimetric Analysis (TGA) : Quantifies metal-ligand stoichiometry in complexes .

Data Contradiction Analysis

Q. How to address conflicting reactivity data in cross-coupling reactions?

• Methodological Answer : Discrepancies in Pd-catalyzed reactions (e.g., Suzuki-Miyaura) may stem from thiol oxidation or catalyst poisoning. Use pre-reduced Pd(0) catalysts (e.g., Pd(PPh$_3$)$_4$) and ligand screening (XPhos, SPhos) to improve efficiency. Monitor intermediates via LC-MS to identify deactivation pathways .

Application-Oriented Questions

Q. What strategies validate the compound’s bioactivity in enzyme inhibition assays?

• Methodological Answer :

• Enzyme Kinetics : Measure IC$_{50}$ values against target enzymes (e.g., cysteine proteases) using fluorogenic substrates.
• Docking Studies : AutoDock Vina or Schrödinger Suite models binding to active-site thiols, guided by crystallographic enzyme structures .